molecular formula C9H10N2S B1149718 2-Propylthio-3-pyridinecarbonitrile CAS No. 152061-89-7

2-Propylthio-3-pyridinecarbonitrile

Cat. No.: B1149718
CAS No.: 152061-89-7
M. Wt: 178
Attention: For research use only. Not for human or veterinary use.
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Description

2-Propylthio-3-pyridinecarbonitrile (C₉H₁₀N₂S) is a pyridine derivative featuring a propylthio (-S-CH₂CH₂CH₃) substituent at the 2-position and a nitrile (-CN) group at the 3-position. This compound belongs to a broader class of pyridinecarbonitriles, which are valued in medicinal chemistry and materials science for their electronic and steric properties.

Properties

CAS No.

152061-89-7

Molecular Formula

C9H10N2S

Molecular Weight

178

Synonyms

2-propylthio-3-pyridinecarbonitrile

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Pyridinecarbonitrile derivatives vary significantly based on substituent type and position. Below is a comparison with structurally related compounds:

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Features
2-Propylthio-3-pyridinecarbonitrile 2-SCH₂CH₂CH₃, 3-CN C₉H₁₀N₂S 178.26 Lipophilic thioether, moderate steric bulk, nitrile for reactivity
2-Chloro-6-phenylpyridine-3-carbonitrile 2-Cl, 3-CN, 6-Ph C₁₂H₇ClN₂ 214.65 Planar structure, high pyridine aromaticity, chloro for electrophilic substitution
3-Pyridinecarbonitrile 3-CN C₆H₄N₂ 104.11 Simplest analog, high polarity, limited steric hindrance
1-(2-Methoxy-5-methylpyridin-3-yl)ethanone 2-OCH₃, 5-CH₃, 3-COCH₃ C₉H₁₁NO₂ 165.19 Methoxy enhances solubility, ketone for nucleophilic reactions

Key Observations :

  • Aromaticity : The pyridine ring in 2-chloro-6-phenylpyridine-3-carbonitrile retains high aromaticity despite bulky substituents , suggesting similar stability in the target compound.
  • Reactivity : Nitriles (common in all listed compounds) enable reactions such as nucleophilic additions or reductions, while thioethers in the target compound may undergo oxidation to sulfoxides or sulfones.

Comparative Analysis of Physicochemical Properties

Property 2-Propylthio-3-pyridinecarbonitrile 2-Chloro-6-phenylpyridine-3-carbonitrile 3-Pyridinecarbonitrile
Solubility Low in water; moderate in organics Insoluble in water; soluble in DMSO Highly polar; soluble in polar solvents
Boiling Point Estimated 280–300°C Not reported 210–215°C
Planarity Moderate (thioether introduces bulk) Nearly planar Fully planar
Aromaticity High (pyridine core) Very high High

The propylthio group’s bulk may reduce crystallinity compared to smaller substituents, as seen in the planar 2-chloro-6-phenyl derivative .

Research Findings and Case Studies

  • Structural Insights : The planar pyridine core in 2-chloro-6-phenylpyridine-3-carbonitrile suggests that bulky substituents in the target compound may slightly distort planarity without compromising aromaticity.

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